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Compound of Interest

Compound Name:
(2,2-Dimethylpentan-3-

yl)hydrazine HCl

CAS No.: 1159812-08-4

Cat. No.: B6342827

Get Quote

Part 1: Executive Safety Summary
STOP AND READ: (2,2-Dimethylpentan-3-yl)hydrazine hydrochloride is a substituted

alkylhydrazine salt. While the hydrochloride salt form offers improved stability over the free

base, it retains the potent toxicity and reducing power characteristic of the hydrazine class.

Critical Prohibitions[1][2][3][4]
DO NOT dispose of down the drain. This compound is toxic to aquatic life and can react with

metal plumbing.

DO NOT mix with oxidizing agents (nitric acid, peroxides, permanganates) in a waste

container without a controlled protocol. Fire or explosion may result.

DO NOT accumulate large quantities of the free base. If you neutralize the salt, process it

immediately.
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Parameter Value/Description

CAS Number
Specific CAS not universally listed; treat as

Hydrazine Derivative

Physical State Solid (Salt form)

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin Sensitizer,

Carcinogen Suspect, Environmental Toxin

Incompatibility
Strong Oxidizers, Strong Bases (liberates free

hydrazine)

Waste Class Hazardous Chemical Waste (Toxic)

Part 2: Risk Assessment & Chemical Logic
To dispose of this compound safely, you must understand its chemical behavior.[1][2]

The Hydrazine Moiety (-NH-NH2): This functional group is a strong reducing agent. In the

presence of oxidizers, it violently decomposes, evolving Nitrogen gas (

) and heat.

The Hydrochloride Salt (.HCl): The salt is acidic.

Implication: If you add a basic oxidizer (like Sodium Hypochlorite/Bleach), two exothermic

reactions occur simultaneously: Acid-Base Neutralization and Oxidation.

Risk:[3][4][5][6][1] This double exotherm can cause the solution to boil and aerosolize toxic

hydrazine vapors if not cooled properly.

Steric Hindrance: The (2,2-dimethylpentan-3-yl) group is bulky.

Implication: Oxidation reactions may be slower than with simple hydrazine. You must allow

extended reaction times to ensure complete destruction.

Part 3: Disposal Decision Workflow
Use the following decision tree to determine the correct disposal route.
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Figure 1: Decision matrix for selecting the appropriate disposal pathway based on waste

quantity and form.

Part 4: Method A - Commercial Disposal (Primary
Route)
Applicability: Bulk solids, expired stock, and concentrated reaction mixtures.[7] Reasoning:

Professional incineration ensures complete thermal destruction (mineralization) without the risk

of generating toxic byproducts in the lab.

Container Selection: Use a chemically compatible container (HDPE or Amber Glass) with a

screw-top lid.

Labeling:

Label as "Hazardous Waste - Toxic."

Chemical Name: "(2,2-Dimethylpentan-3-yl)hydrazine HCl."
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Hazard Checkboxes: Toxic, Corrosive (due to HCl), Environmental Hazard.

RCRA Waste Codes:

While this specific molecule may not have a unique "P" or "U" code, it falls under

Hydrazine Derivatives.

Likely applicable codes: D001 (if ignitable carrier), D003 (Reactive - potentially), or state-

specific codes for toxic organic solids.

Consult your EHS Officer: Treat as U133 (Hydrazine) equivalent for safety protocols if

unsure.

Storage: Store in a secondary containment tray, segregated from oxidizers (nitric acid) and

bases.

Part 5: Method B - Chemical Deactivation (Spills &
Trace)
Applicability: Cleaning glassware, deactivating spills (<5g), or treating rinsate. Mechanism:

Oxidation of the hydrazine to Nitrogen gas (

) and the corresponding alkyl halide/alcohol.

Reagents:

5.25% Sodium Hypochlorite (Household Bleach) - Freshly bought.

Ice bath.

Starch-Iodide paper.

Step-by-Step Protocol
Preparation:

Perform all work in a Chemical Fume Hood.

Don PPE: Neoprene gloves, splash goggles, and lab coat.
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Prepare a 1:5 dilution of the hydrazine waste with water.

Thermal Control (Crucial):

Place the beaker containing the hydrazine solution into an ice water bath.

Why? As noted in the Risk Assessment, the reaction is highly exothermic.

Oxidation:

Slowly add the bleach solution dropwise or in small aliquots with stirring.

Observation: You will see bubbling (Nitrogen gas evolution).

Caution: If the solution turns yellow/orange, you may be forming chloramines. Ensure

good ventilation.[3][4][5][6][1]

Endpoint Verification:

Continue adding bleach until the bubbling ceases and a slight excess of oxidant is

present.

Test: Dip a strip of Starch-Iodide paper into the solution. It should turn blue/black

immediately, indicating excess oxidizer (hypochlorite) is present.

Maintain this excess for at least 1 hour (due to the steric bulk of the molecule).

Final Disposal:

The deactivated solution can now be bottled as "Aqueous Waste - Oxidized Organic" or, if

permitted by local municipal codes for your specific facility, flushed with copious water

(verify with EHS first). When in doubt, bottle it.

Dilute Waste
(1:5 in Water)

Cool to <10°C
(Ice Bath)

Add Bleach
Slowly

Check Endpoint
(Starch-Iodide Blue) Wait 1 Hour
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Figure 2: Chemical deactivation workflow using Sodium Hypochlorite.

Part 6: Emergency Procedures
Accidental Spill (Solid)

Isolate: Evacuate the immediate area.

PPE: Wear a respirator (N95 or P100) if dust is visible.

Contain: Cover the spill with a wet paper towel to prevent dust generation.

Clean: Scoop up the material using a plastic scoop. Place in a waste container.

Decontaminate: Wipe the surface with a 10% bleach solution, followed by water.

Accidental Exposure
Skin: Wash immediately with soap and water for 15 minutes. Hydrazines can absorb through

skin.

Eyes: Rinse for 15 minutes.[6] Seek medical attention.

Inhalation: Move to fresh air immediately. Hydrazines are respiratory irritants and sensitizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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